Cas no 2171434-53-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171434-53-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5767418
• PubChem ID: 165812848
• Update Time: 2025-11-03

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2171434-53-8
• EN300-1486767
• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-8-21(23(29)25-15(2)13-22(27)28)26-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,15,20-21H,3,8,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,21-/m1/s1
• InChI Key： WVMWRBLBAABVFX-MZVUKIKXSA-N
• SMILES： O(C(N[C@@H](C(NC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Comprehensive Overview of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171434-53-8)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171434-53-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique chiral center (2R configuration) and a carboxylic acid functional group, making it valuable for constructing peptide backbones and drug intermediates. Its Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), aligning with modern green chemistry trends by reducing hazardous reagent use.

Recent interest in CAS 2171434-53-8 has surged due to its role in developing therapeutic peptides and targeted drug delivery systems. Researchers highlight its compatibility with automated synthesizers and click chemistry applications, addressing FAQs like "How to optimize Fmoc deprotection efficiency?" or "Which solvents enhance solubility of Fmoc-amino acids?". The compound’s high purity grade (>95% HPLC) meets stringent demands for cGMP manufacturing, a hot topic in biopharmaceutical forums.

Structurally, the pentanamidobutanoic acid moiety offers flexibility for side-chain modifications, enabling applications in ADC (antibody-drug conjugate) development. This aligns with Google Trends data showing increased searches for "Fmoc-amino acid storage conditions" and "peptide coupling reagents 2024". The compound’s water solubility (when deprotected) also supports aqueous-phase reactions, critical for sustainable chemistry initiatives.

Analytical studies of 2171434-53-8 emphasize its stability under inert atmospheres, with NMR and LCMS characterization confirming its structural integrity. Industry reports correlate its usage with advancements in mRNA vaccine adjuvants and personalized medicine, addressing search queries like "Novel Fmoc-amino acids for cancer research". Proper handling requires anhydrous conditions (-20°C storage), a detail frequently queried in laboratory safety discussions.

In summary, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a cutting-edge tool for peptide chemists, combining stereochemical precision with versatile reactivity. Its relevance to AI-discovered drug candidates and peptidomimetics ensures ongoing demand, while SEO-optimized terms like "Fmoc-AA pricing trends" and "CAS 2171434-53-8 suppliers" reflect commercial interest. Future research may explore its enzyme-resistant properties for oral peptide therapeutics, a rapidly growing niche.